Cas no 19446-52-7 (Lanthanum isopropoxide)

• Product Name: Lanthanum isopropoxide
• CAS No: 19446-52-7
• MF: C₉H₂₁LaO₃
• MW: 316.166745901108
• MDL: MFCD00015305
• CID: 88082
• PubChem ID: 253659547
• Update Time: 2025-06-12

Lanthanum isopropoxide Chemical and Physical Properties

Names and Identifiers

• Lanthanum isopropoxide
• Lanthanum(III) isopropoxide
• Lanthanum isopropylate
• Lanthanum triisopropoxide
• Lanthanum tris(isopropoxide)
• Lanthanum(3+) isopropoxide
• Tris(isopropoxy)lanthanum
• LANTHANUM I-PROPOXIDE
• LANTHANUM TRI-I-PROPOXIDE
• Lanthanum (III) i-propoxide
• LANTHANUM (III) ISOPROPOXIDE
• Lanthanum(III) isopropoxide, 98%
• SORGMJIXNUWMMR-UHFFFAOYSA-N
• L0174
• lanthanum(3+);propan-2-olate
• AKOS025294821
• FT-0746652
• 19446-52-7
• LANTHANUM(3+) TRIS(PROPAN-2-OLATE)

• MDL： MFCD00015305
• Inchi： 1S/3C3H7O.La/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： SORGMJIXNUWMMR-UHFFFAOYSA-N
• SMILES： [La+3].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 316.05500
• Monoisotopic Mass: 316.055432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2

Experimental Properties

• Color/Form: Not available
• Density: 170 °C/0.04mmHg
• Melting Point: 120-128 ºC
• Boiling Point: 170°C/0.04mmHg
• Solubility: Soluble in terahydrofuran, toluene, hexane and isopropyl alcohol.
• PSA: 27.69000
• LogP: 2.62710
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

Lanthanum isopropoxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：No
• Risk Phrases：R11
• Packing Group：II
• Safety Term：4.1
• Packing Group：II
• Hazard Level：4.1
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Lanthanum isopropoxide

Lanthanum Isopropoxide (CAS No. 19446-52-7): A Comprehensive Overview

Lanthanum isopropoxide, also known by its chemical formula La(OiPr)₃, is a versatile compound with a wide range of applications in the fields of chemistry, materials science, and pharmaceuticals. This compound, identified by the CAS number 19446-52-7, is a white crystalline solid that is highly soluble in organic solvents such as toluene and hexane. Its unique properties make it an essential reagent in various synthetic processes and catalytic reactions.

The chemical structure of lanthanum isopropoxide consists of a central lanthanum atom bonded to three isopropoxide groups. This configuration imparts the compound with excellent reactivity and coordination capabilities, making it a valuable precursor in the synthesis of lanthanum-containing materials and complexes. The compound's ability to form stable complexes with various ligands has been extensively studied, leading to its use in the development of advanced materials and catalysts.

In recent years, significant advancements have been made in understanding the applications of lanthanum isopropoxide. One notable area of research involves its use as a catalyst in organic synthesis. Studies have shown that lanthanum isopropoxide can effectively catalyze a variety of reactions, including aldol condensations, Michael additions, and Friedel-Crafts alkylation. These reactions are crucial in the synthesis of complex organic molecules and pharmaceutical intermediates.

Beyond its catalytic properties, lanthanum isopropoxide has also found applications in the preparation of functional materials. For instance, it serves as a precursor for the synthesis of lanthanum-based oxides and hydroxides, which are used in the production of ceramics, optical materials, and electronic components. The high thermal stability and unique optical properties of these materials make them suitable for use in high-temperature applications and advanced optical devices.

In the pharmaceutical industry, lanthanum isopropoxide has been explored for its potential in drug delivery systems. Research has demonstrated that lanthanum-based compounds can enhance the bioavailability and efficacy of certain drugs by forming stable complexes with drug molecules. This property has led to the development of novel drug delivery systems that offer improved therapeutic outcomes.

The environmental impact of lanthanum isopropoxide has also been a subject of recent studies. While the compound itself is not considered hazardous, its use in industrial processes requires careful handling to prevent environmental contamination. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce the environmental footprint associated with the production and use of this compound.

In conclusion, lanthanum isopropoxide (CAS No. 19446-52-7) is a multifaceted compound with a broad range of applications across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in synthetic chemistry, catalysis, materials science, and pharmaceuticals. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in modern scientific research and industrial applications.